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Compound of Interest

Compound Name: meso-2,6-Diaminopimelic acid

Cat. No.: B556901 Get Quote

Meso-2,6-diaminopimelic acid (m-DAP) is a non-proteinogenic amino acid, crucial in the

biosynthesis of lysine in bacteria and a key component of their peptidoglycan cell walls. For

researchers and drug development professionals, understanding the proper handling and

disposal of this compound is paramount to ensuring laboratory safety and environmental

compliance. This guide provides a comprehensive, step-by-step plan for the safe management

and disposal of m-DAP.

Immediate Safety and Handling Protocols
Before handling meso-2,6-Diaminopimelic acid, it is essential to be aware of its potential

hazards and to use appropriate personal protective equipment (PPE). According to safety data

sheets, this compound can cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2]

Personal Protective Equipment (PPE) and Handling:

Gloves: Wear chemical-impermeable gloves that have been inspected for integrity before

use.[2][3]

Eye Protection: Use tightly fitting safety goggles or a face shield.[1][3]

Lab Coat: A clean lab coat should always be worn.[4]
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Ventilation: Handle the compound in a well-ventilated area, such as a certified fume hood, to

minimize inhalation of dust.[5][6]

Hygiene: Wash hands thoroughly after handling.[5][6] Avoid eating, drinking, or applying

cosmetics in the laboratory.[5]

Chemical and Safety Data Overview
While meso-2,6-Diaminopimelic acid is not classified as an acutely toxic "P-list" chemical, it

must be managed as a hazardous waste unless determined otherwise by an institution's

environmental health and safety (EHS) office.[7][8] The following table summarizes key safety

information and general parameters for laboratory chemical waste.

Parameter Value/Guideline Source

GHS Hazard Classification

Skin Irritation (Category 2),

Eye Irritation (Category 2A),

Specific target organ toxicity -

single exposure (Category 3)

[1][2]

Storage Temperature

Cool, dry, and well-ventilated

place in a tightly closed

container.

[3][4]

Incompatible Materials Strong oxidizing agents. [1]

Corrosivity Characteristic
Applies to aqueous solutions

with pH ≤ 2 or pH ≥ 12.5.
[8]

Ignitability Characteristic
Applies to liquids with a flash

point < 140°F.
[8]

Maximum Satellite

Accumulation

55 gallons of hazardous waste

or 1 quart of acutely toxic

waste.

[8]

Step-by-Step Disposal Protocol
Disposal of meso-2,6-Diaminopimelic acid must adhere to institutional policies and local,

state, and federal regulations.[6] Never dispose of this chemical down the drain or in the
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regular trash.[7][9]

Experimental Protocol: Waste Segregation and
Collection

Designate as Hazardous Waste: Treat all unused, expired, or contaminated meso-2,6-
Diaminopimelic acid as hazardous chemical waste.[7]

Select Appropriate Container:

Use a container that is chemically compatible with the compound (plastic is often

preferred) and is in good condition with a secure, leak-proof lid.[8][9]

For solid waste, a 2.5-gallon or similar sized container designated for solid chemical waste

is appropriate.[10]

Label the Waste Container:

Affix a "Hazardous Waste" tag to the container as soon as the first particle of waste is

added.[10]

Clearly list all contents, including "meso-2,6-Diaminopimelic acid" and its approximate

percentage. The total percentage of all components must add up to 100%.[10]

Indicate any relevant hazards (e.g., irritant).[10]

Accumulate Waste:

Store the waste container in a designated Satellite Accumulation Area within the

laboratory.[8]

Keep the container closed at all times except when adding waste.[7][8]

Ensure incompatible wastes are not mixed in the same container.[11]

Request Pickup:
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Once the container is full or you no longer need to add to it, submit a waste collection

request to your institution's Environmental Health & Safety (EHS) or equivalent

department.[7][10]

Provide the waste tag number and any other required information for pickup.[10]

Spill Response Procedures
In the event of a spill, immediate and proper cleanup is crucial.

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[3]

Ventilate: Ensure the area is well-ventilated.[6]

Wear PPE: Don the appropriate PPE as described above before attempting cleanup.

Contain and Clean:

For solid spills, carefully sweep or vacuum the material to avoid dust formation and place it

into a labeled hazardous waste container.[6][12]

Absorbent materials used for cleanup should also be treated as hazardous waste.[7]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of all cleanup materials as hazardous waste.[7]

Disposal Decision Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

meso-2,6-Diaminopimelic acid in a laboratory setting.
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Caption: Workflow for the safe disposal of meso-2,6-Diaminopimelic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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